Cas no 16018-56-7 (Guanidine,N-(4-bromophenyl)-N'-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-)

• Product Name: Guanidine,N-(4-bromophenyl)-N'-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-
• CAS No: 16018-56-7
• MF: C₁₂H₁₂BrN₅O
• MW: 322.160580635071
• CID: 202450
• PubChem ID: 135804021
• Update Time: 2025-04-19

Guanidine,N-(4-bromophenyl)-N'-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(4-bromophenyl)-N'-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-
• 1-(4-bromophenyl)-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)guanidine
• 2-[3-(4-Bromophenyl)guanidino]-6-methyl-4-pyrimidinol
• 1-(p-Bromophenyl)-3-(4-hydroxy-6-methyl-2-pyrimidinyl)guanidine
• 16018-56-7
• Z56786780
• N-(4-BROMOPHENYL)-N'-(4-METHYL-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)GUANIDINE
• 1-(4-bromophenyl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)guanidine
• GUANIDINE, 1-(p-BROMOPHENYL)-3-(4-HYDROXY-6-METHYL-2-PYRIMIDINYL)-
• DTXSID30166820
• AKOS001010396

• Inchi： 1S/C12H12BrN5O/c1-7-6-10(19)17-12(15-7)18-11(14)16-9-4-2-8(13)3-5-9/h2-6H,1H3,(H4,14,15,16,17,18,19)
• InChI Key： SYTSHEDGCRKJGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N/C(/N)=N/C1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 321.02266
• Monoisotopic Mass: 321.022523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9
• XLogP3: 1.2

Experimental Properties

• Density: 1.66
• Boiling Point: 457.5°Cat760mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.704
• PSA: 91.87